Cas no 2411299-27-7 (N-(5-methyl-1,2,4-oxadiazol-3-yl)(phenyl)methylbut-2-ynamide)

• Product Name: N-(5-methyl-1,2,4-oxadiazol-3-yl)(phenyl)methylbut-2-ynamide
• CAS No: 2411299-27-7
• MF: C₁₄H₁₃N₃O₂
• MW: 255.271922826767
• CID: 5360567
• PubChem ID: 146098013
• Update Time: 2025-10-24

N-(5-methyl-1,2,4-oxadiazol-3-yl)(phenyl)methylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• Z3952174414
• N-[(5-methyl-1,2,4-oxadiazol-3-yl)(phenyl)methyl]but-2-ynamide
• N-[(5-Methyl-1,2,4-oxadiazol-3-yl)-phenylmethyl]but-2-ynamide
• N-(5-methyl-1,2,4-oxadiazol-3-yl)(phenyl)methylbut-2-ynamide

• Inchi： 1S/C14H13N3O2/c1-3-7-12(18)16-13(11-8-5-4-6-9-11)14-15-10(2)19-17-14/h4-6,8-9,13H,1-2H3,(H,16,18)
• InChI Key： DPWRMSWCUTUPOH-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C(C2C=CC=CC=2)NC(C#CC)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 379
• XLogP3: 2.4
• Topological Polar Surface Area: 68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-(5-methyl-1,2,4-oxadiazol-3-yl)(phenyl)methylbut-2-ynamide

Comprehensive Overview of N-(5-methyl-1,2,4-oxadiazol-3-yl)(phenyl)methylbut-2-ynamide (CAS No. 2411299-27-7)

The compound N-(5-methyl-1,2,4-oxadiazol-3-yl)(phenyl)methylbut-2-ynamide (CAS No. 2411299-27-7) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a 1,2,4-oxadiazole core and a but-2-ynamide moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel heterocyclic compounds like N-(5-methyl-1,2,4-oxadiazol-3-yl)(phenyl)methylbut-2-ynamide has surged, driven by the growing focus on precision medicine and targeted therapies. The compound's oxadiazole ring is known for its stability and bioisosteric properties, which are critical in the design of new pharmaceuticals. Additionally, the presence of a phenyl group and a but-2-ynamide side chain enhances its lipophilicity, potentially improving membrane permeability and bioavailability.

One of the most frequently searched questions related to this compound is: "What are the potential applications of N-(5-methyl-1,2,4-oxadiazol-3-yl)(phenyl)methylbut-2-ynamide in drug development?" Preliminary studies suggest that it could serve as a scaffold for designing inhibitors of enzymes involved in inflammatory and metabolic disorders. Its 1,2,4-oxadiazole moiety, in particular, has been linked to anti-inflammatory and antimicrobial activities, making it a valuable asset in the fight against resistant pathogens.

Another hot topic in the scientific community is the synthetic routes for N-(5-methyl-1,2,4-oxadiazol-3-yl)(phenyl)methylbut-2-ynamide. Researchers are exploring efficient and scalable methods to produce this compound, with a focus on green chemistry principles. The use of catalysts and microwave-assisted synthesis has shown promise in reducing reaction times and improving yields, addressing the need for sustainable manufacturing processes.

The compound's CAS No. 2411299-27-7 is often referenced in patent literature, highlighting its commercial potential. Companies specializing in high-throughput screening and fragment-based drug design are particularly interested in its utility as a building block for libraries of bioactive molecules. This aligns with the broader trend of leveraging AI-driven drug discovery to identify novel therapeutic candidates more efficiently.

From a regulatory perspective, N-(5-methyl-1,2,4-oxadiazol-3-yl)(phenyl)methylbut-2-ynamide is not classified as a hazardous material, which simplifies its handling and transportation. However, researchers must adhere to standard laboratory safety protocols when working with this compound to ensure compliance with global chemical safety standards.

In conclusion, N-(5-methyl-1,2,4-oxadiazol-3-yl)(phenyl)methylbut-2-ynamide (CAS No. 2411299-27-7) represents a fascinating area of research with broad implications for pharmaceutical innovation. Its structural features and biological activity profile make it a compelling subject for further investigation, particularly in the context of personalized medicine and next-generation therapeutics. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing drug discovery efforts worldwide.